Cas no 42211-40-5 (Nsc298495)

• Product Name: Nsc298495
• CAS No: 42211-40-5
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 927895
• PubChem ID: 326711
• Update Time: 2025-04-19

Nsc298495 Chemical and Physical Properties

Names and Identifiers

• Nsc298495
• AC1L6YYY
• NSC-298495
• DTXSID50316007
• 42211-40-5

• Inchi： 1S/C17H18O3/c1-15-11-14-16(20-15,13-6-3-2-5-12(13)15)7-4-8-17(14)18-9-10-19-17/h2-3,5-6,11H,4,7-10H2,1H3
• InChI Key： MRZJGEUYJXIJHZ-UHFFFAOYSA-N
• SMILES： O1C2(C)C3C=CC=CC=3C31CCCC1(C3=C2)OCCO1

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 416.2°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.635
• PSA: 27.69000
• LogP: 2.99430